Cas no 2138141-39-4 (1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)-)

• Product Name: 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)-
• CAS No: 2138141-39-4
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 5288420
• Update Time: 2025-07-15

1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)-

• Inchi： 1S/C8H15ClO/c1-4-5-10-7-8(2,3)6-9/h4H,1,5-7H2,2-3H3
• InChI Key： OEIJJQXSLKCHJY-UHFFFAOYSA-N
• SMILES： C=CCOCC(C)(C)CCl

Additional information on 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)-

Introduction to 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- (CAS No. 2138141-39-4)

1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- (CAS No. 2138141-39-4) is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by a propene backbone with a substituted chloroalkoxy group, which imparts specific chemical and biological activities.

The molecular formula of 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- is C₉H₁₇OCl, and its molecular weight is approximately 180.68 g/mol. The compound's structure includes a double bond in the propene chain and a tertiary butyl group attached to a chlorine-substituted alkyl chain. These structural features contribute to its stability and reactivity in various chemical reactions.

In recent years, the study of 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- has been driven by its potential applications in the development of new pharmaceuticals and materials. Research has shown that this compound exhibits interesting biological activities, including antimicrobial and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound could effectively inhibit the growth of several pathogenic bacteria and fungi.

The synthesis of 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- typically involves multi-step reactions, including the formation of the propene backbone and the subsequent substitution with the chloroalkoxy group. Advanced synthetic methods have been developed to improve yield and purity, making it more accessible for further research and application. One notable method involves the use of transition metal catalysts to facilitate the selective substitution reactions.

In the context of pharmaceutical research, 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets makes it a valuable starting point for developing new therapeutic agents. For example, preliminary studies have indicated that this compound can modulate certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders.

Beyond its pharmaceutical applications, 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- has also been explored for use in advanced materials science. Its unique chemical structure allows it to be incorporated into polymers and other materials to enhance their properties. Research in this area has focused on developing materials with improved mechanical strength, thermal stability, and chemical resistance.

The environmental impact of 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- is another important consideration. Studies have shown that this compound can be biodegraded under certain conditions, which is beneficial for reducing its environmental footprint. However, further research is needed to fully understand its long-term environmental effects and ensure its safe use in various applications.

In conclusion, 1-Propene, 3-(3-chloro-2,2-dimethylpropoxy)- (CAS No. 2138141-39-4) is a versatile organic compound with significant potential in multiple fields. Its unique chemical structure and biological activities make it an important subject of ongoing research. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.